Cas no 10588-98-4 (Butanoic acid,2-[(4-methylphenyl)sulfonyl]hydrazide)

Butanoic acid,2-[(4-methylphenyl)sulfonyl]hydrazide structure
10588-98-4 structure
Product name:Butanoic acid,2-[(4-methylphenyl)sulfonyl]hydrazide
CAS No:10588-98-4
MF:C11H16N2O3S
MW:256.321341514587
CID:170361
PubChem ID:229175

Butanoic acid,2-[(4-methylphenyl)sulfonyl]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-[(4-methylphenyl)sulfonyl]hydrazide
    • N'-p-Toluolsulfonyl-n-butyrylhydrazid
    • AK-30651
    • N-p-Toluolsulfonyl-N'-(2-brom-phenyl)-hydrazin
    • N-(4-Methylbenzene-1-sulfonyl)butanehydrazonic acid
    • NSC-22609
    • DTXSID70909778
    • NSC22609
    • 10588-98-4
    • Inchi: InChI=1S/C11H16N2O3S/c1-3-4-11(14)12-13-17(15,16)10-7-5-9(2)6-8-10/h5-8,13H,3-4H2,1-2H3,(H,12,14)
    • InChI Key: RUGLJMRPLNULSE-UHFFFAOYSA-N
    • SMILES: CCCC(NNS(C1=CC=C(C)C=C1)(=O)=O)=O

Computed Properties

  • Exact Mass: 256.08828
  • Monoisotopic Mass: 256.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.537
  • PSA: 75.27
  • LogP: 2.96720

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